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Compound of Interest

Compound Name: tert-Butyl 2-bromonicotinate

Cat. No.: B064581

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and guidelines for the palladium-catalyzed
cross-coupling of tert-butyl 2-bromonicotinate, a versatile building block in the synthesis of
functionalized pyridine derivatives for pharmaceutical and materials science research. The
methodologies described herein cover Suzuki-Miyaura, Heck, Sonogashira, and Buchwald-
Hartwig amination reactions, offering a comprehensive toolkit for the construction of C-C and
C-N bonds at the 2-position of the nicotinic acid scaffold.

Introduction

The pyridine nucleus is a ubiquitous motif in a vast array of pharmaceuticals and biologically
active compounds. The ability to introduce diverse substituents onto the pyridine ring is
therefore of paramount importance in drug discovery and development. tert-Butyl 2-
bromonicotinate serves as a valuable starting material for such functionalization, with the
bromine atom providing a reactive handle for various palladium-catalyzed cross-coupling
reactions. The tert-butyl ester group offers the advantage of being relatively stable under many
reaction conditions and can be readily cleaved under acidic conditions to reveal the
corresponding carboxylic acid, allowing for further derivatization.

This document outlines generalized protocols, key reaction parameters, and representative
data for the Suzuki-Miyaura, Heck, Sonogashira, and Buchwald-Hartwig amination reactions of
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tert-butyl 2-bromonicotinate.

General Palladium-Catalyzed Cross-Coupling
Workflow

The successful execution of palladium-catalyzed cross-coupling reactions hinges on the careful
control of several parameters. The following diagram illustrates a typical experimental workflow.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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